N-(2-tert-butoxyethyl)-3-chloro-4-fluoroaniline

• Molecular Formula: C12H17ClFNO
• Molecular Weight: 245.72 g/mol
• IUPAC Name: 3-chloro-4-fluoro-N-[2-[(2-methylpropan-2-yl)oxy]ethyl]aniline
• InChI: InChI=1S/C12H17ClFNO/c1-12(2,3)16-7-6-15-9-4-5-11(14)10(13)8-9/h4-5,8,15H,6-7H2,1-3H3
• InChI Key: GGBJEWFAVZFZRU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OCCNC1=CC(=C(C=C1)F)Cl

Description

N-(2-tert-butoxyethyl)-3-chloro-4-fluoroaniline is a useful research compound. Its molecular formula is C12H17ClFNO and its molecular weight is 245.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-2-hydroxyethyl-3-chloro-4-fluoroaniline (1.48 g, 7.81 mmol) in CH2Cl2 (20 ml) was reacted with N,N-diisopropyl O-tert-butyl-isourea (6.25 g, 31.2 mmol) at room temperature over night. The product was purified by silicagel chromatography, Eluant, ether/petroleum ether 5/95, 10/90 to give title compound (1.15 g, 60%).